Cas no 2171921-40-5 (4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid
• CAS No: 2171921-40-5
• MF: C₁₀H₇F₃O₄
• MW: 248.155393838882
• CID: 5261684
• PubChem ID: 137347601
• Update Time: 2025-10-30

4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid
• G14820
• 4-methoxycarbonyl-3-(trifluoromethyl)benzoic acid
• 4-(Methoxycarbonyl)-3-(trifluoromethyl)benzoicacid
• EN300-379341
• 2171921-40-5

• Inchi： 1S/C10H7F3O4/c1-17-9(16)6-3-2-5(8(14)15)4-7(6)10(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： PRKSAANDQBPDTD-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(C(O)=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 248.02964319g/mol
• Monoisotopic Mass: 248.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid

4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid: A Promising Compound in Modern Pharmaceutical Research

4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid, with the chemical formula C₁₀H₇FO₄ and CAS number 2171921-40-5, represents a significant advancement in the development of functionalized aromatic carboxylic acids. This compound, characterized by its trifluoromethyl group and methoxycarbonyl substituent, has attracted growing interest in pharmaceutical and materials science research due to its unique physicochemical properties and potential applications. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antitumor drug discovery.

The trifluoromethyl functional group is a key structural element in many pharmaceutical compounds, known for its ability to modulate molecular interactions and enhance metabolic stability. The presence of this group in 4-(methoxycarbonyl)-3-(trifluoromyethyl)benzoic acid contributes to its high lipophilicity and potential for selective biological activity. The methoxycarbonyl substituent further adds complexity to its chemical profile, enabling the compound to serve as a precursor for diverse derivatives with tailored functionalities. These structural features make it particularly valuable in the design of small-molecule therapeutics targeting inflammatory pathways and cancer-related signaling cascades.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid through catalytic methods. A 2023 study published in Organic & Biomolecular Chemistry reported a novel transition-metal-catalyzed approach that significantly improves the yield and selectivity of its synthesis. This method, which utilizes fluorinated solvents and photoredox catalysis, demonstrates how modern green chemistry principles can be applied to the production of complex organic compounds. The ability to synthesize this molecule under milder conditions is particularly relevant for large-scale pharmaceutical manufacturing, where cost-effectiveness and environmental sustainability are critical considerations.

The biological activity of 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid has been explored in several recent studies. Research published in Journal of Medicinal Chemistry (2024) investigated its anti-inflammatory potential by evaluating its effects on cytokine production and NF-κB signaling pathways. The compound was found to inhibit the release of pro-inflammatory mediators such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. These findings align with broader trends in pharmaceutical research that prioritize the development of targeted therapies with minimal side effects.

Another area of interest is the antitumor activity of 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid. A 2023 study in Cancer Research demonstrated its ability to induce apoptosis in cancer cell lines by modulating the mitochondrial pathway. The compound's trifluoromethyl group appears to play a crucial role in this mechanism, as it enhances the compound's ability to disrupt cellular redox balance. These results highlight the potential of this molecule as a lead compound for the development of novel anticancer agents, particularly in the context of drug resistance challenges in oncology.

Beyond its pharmaceutical applications, 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid has also been explored for its role in materials science. Researchers at the University of Tokyo (2024) have investigated its use in the fabrication of fluorinated polymers with enhanced thermal stability and electrical conductivity. The compound's unique combination of fluorinated and carboxylate groups allows it to serve as a functional monomer in the synthesis of advanced materials for applications in electronics and energy storage. These findings underscore the versatility of this compound across multiple scientific disciplines.

The synthesis and application of 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid are closely tied to advancements in analytical techniques. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have become essential tools for characterizing its molecular structure and monitoring its behavior in biological systems. These techniques are particularly valuable in the context of drug metabolism studies, where understanding the compound's pharmacokinetics and biodistribution is critical for optimizing its therapeutic potential.

Despite its promising properties, the development of 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid as a therapeutic agent faces several challenges. One of the primary concerns is the optimization of its bioavailability and selectivity to ensure it targets specific pathways without causing unintended side effects. Additionally, the cost of large-scale synthesis remains a barrier to its widespread application. However, ongoing research in green chemistry and process optimization is addressing these challenges, making this compound an increasingly viable candidate for pharmaceutical development.

In conclusion, 4-(methoxycarbonyl)-3-(trifluoromethyl)benzoic acid represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and versatile applications across multiple domains highlight its potential as a key molecule in the development of next-generation therapeutics. As research continues to uncover new properties and applications, this compound is poised to play a central role in shaping the future of drug discovery and materials science.